Cas no 1015070-54-8 (1-(Isoquinolin-6-yl)ethanone)

1-(Isoquinolin-6-yl)ethanone structure
1-(Isoquinolin-6-yl)ethanone structure
Product Name:1-(Isoquinolin-6-yl)ethanone
CAS No:1015070-54-8
MF:C11H9NO
MW:171.195262670517
MDL:MFCD12406161
CID:1096340
PubChem ID:18675880
Update Time:2025-04-20

1-(Isoquinolin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-isoquinolinyl)-Ethanone
    • 1-(6-Isoquinolinyl)ethanone
    • 1-(isoquinolin-6-yl)ethanone
    • 1-(Isoquinolin-6-Yl)Ethanone(WX626035)
    • SCHEMBL3126130
    • 1-isoquinolin-6-ylethanone
    • MFCD12406161
    • CS-0036891
    • Z1255443609
    • EN300-127382
    • 1-(isoquinolin-6-yl)ethan-1-one
    • BS-41712
    • DB-300780
    • AB91284
    • DTXSID201310656
    • AM802840
    • 1015070-54-8
    • AKOS022884431
    • 1-(Isoquinolin-6-yl)ethanone
    • MDL： MFCD12406161
    • Inchi： 1S/C11H9NO/c1-8(13)9-2-3-11-7-12-5-4-10(11)6-9/h2-7H,1H3
    • InChI Key： BKFUTIVUUBJCIS-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC2C=NC=CC=2C=1

Computed Properties

  • Exact Mass: 171.068413911g/mol
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų

1-(Isoquinolin-6-yl)ethanone Pricemore >>

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1-(Isoquinolin-6-yl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1015070-54-8)1-(Isoquinolin-6-yl)ethanone
Order Number:A1101278
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:31
Price ($):160.0/271.0/732.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1015070-54-8)1-(Isoquinolin-6-yl)ethanone
A1101278
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):160.0/271.0/732.0
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